Cas no 2138057-27-7 (N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide
• CAS No: 2138057-27-7
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 5858358
• PubChem ID: 165853000
• Update Time: 2025-11-01

N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide
• 2138057-27-7
• EN300-1167467

• Inchi： 1S/C11H17N3O4S/c1-11(2,7-8-12)13-19(17,18)10-5-3-9(4-6-10)14(15)16/h3-6,13H,7-8,12H2,1-2H3
• InChI Key： FCINCNJJQXAGLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(C)(C)CCN)(=O)=O

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 126Ų

Additional information on N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide

Introduction to N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide (CAS No. 2138057-27-7)

N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2138057-27-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates both aminomethylbutyl and nitrobenzene-sulfonamide moieties, which contribute to its diverse chemical reactivity and biological activity.

The synthesis of N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 4-amino-2-methylbutan-2-yl side chain provides a flexible alkyl group that can interact with various biological targets, while the nitrobenzene-sulfonamide core offers a scaffold for further functionalization. This combination makes the compound a valuable intermediate in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological properties of sulfonamide derivatives. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The nitro group in the structure of N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide further enhances its potential by introducing electrophilic centers that can participate in various chemical transformations. These features make the compound a promising candidate for further investigation in drug discovery.

The chemical stability and solubility profile of N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide are critical factors that influence its suitability for pharmaceutical applications. Studies have shown that this compound exhibits good stability under standard storage conditions, making it feasible for long-term research and development purposes. Additionally, its solubility in both polar and non-polar solvents enhances its versatility in formulating drug delivery systems.

The biological activity of N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide has been explored in several preclinical studies. Research indicates that this compound interacts with specific enzymes and receptors, potentially modulating pathways involved in disease progression. For instance, preliminary data suggest that it may have inhibitory effects on certain kinases, which are often implicated in cancer and inflammatory diseases. These findings highlight the compound's potential as a lead molecule for developing targeted therapies.

The synthesis and characterization of N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide have been optimized to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structural integrity of the compound. These methods provide detailed insights into the molecular conformation and interactions, which are essential for understanding its biological behavior.

The role of computational chemistry in studying N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify potential drug-target interactions. These simulations help researchers design more effective derivatives by optimizing key structural features. The integration of experimental data with computational predictions offers a comprehensive approach to drug development.

In conclusion, N-(4-amino-2-methylbutan-2-yl)-4-nitrobenzene-1-sulfonamide(CAS No. 2138057-27-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes, combined with promising preclinical findings, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in the development of innovative treatments for various diseases.